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Compound of Interest

Compound Name: NCT-502

Cat. No.: B609502 Get Quote

NCT-502 Technical Support Center
This guide provides researchers, scientists, and drug development professionals with essential

information for designing experiments, troubleshooting common issues, and applying best

practices when working with NCT-502, a selective inhibitor of phosphoglycerate

dehydrogenase (PHGDH).

Frequently Asked Questions (FAQs)
Q1: What is the primary mechanism of action for NCT-502?

A1: NCT-502 is a small-molecule inhibitor of phosphoglycerate dehydrogenase (PHGDH), the

first and rate-limiting enzyme in the de novo serine biosynthesis pathway.[1][2] By inhibiting

PHGDH, NCT-502 blocks the conversion of the glycolytic intermediate 3-phosphoglycerate into

3-phosphohydroxypyruvate, thereby reducing the production of glucose-derived serine.[2] This

can impact downstream metabolic processes that rely on serine, such as one-carbon

metabolism and nucleotide synthesis.[1][2]

Q2: What are the key in vitro parameters for NCT-502?

A2: NCT-502 has a reported IC50 of approximately 3.7 µM against human PHGDH in

enzymatic assays. It has been shown to be cytotoxic to PHGDH-dependent cancer cells, such

as MDA-MB-468, with a reported EC50 of 15.2 µM.
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Q3: Is the inhibitory effect of NCT-502 reversible?

A3: Yes, the inhibition of serine synthesis by NCT-502 has been reported to be reversible in

cells. This implies that for sustained inhibition, continuous exposure to the compound is

necessary.

Q4: How selective is NCT-502?

A4: NCT-502 has demonstrated good selectivity. It was found to be inactive against a panel of

other dehydrogenases and showed minimal cross-reactivity in a screen of 168 G-protein-

coupled receptors. However, researchers should be aware of potential off-target effects (see

Troubleshooting section).

Q5: How should I prepare and store NCT-502 stock solutions?

A5: NCT-502 is soluble in solvents like DMSO and DMF. For long-term storage, stock solutions

should be kept at -80°C (stable for up to 2 years) or -20°C (stable for up to 1 year). It is

recommended to aliquot the stock solution to avoid multiple freeze-thaw cycles. Always prepare

the working solution fresh for experiments.

Experimental Controls & Best Practices
Effective experimental design is crucial for interpreting data generated with NCT-502. Below

are recommendations for essential controls.

Positive Control (Cell-based assays): Use a well-characterized PHGDH-dependent cell line

(e.g., MDA-MB-468) where the effects of serine synthesis inhibition are established.

Negative Control (Cell-based assays): Include a PHGDH-independent cell line (e.g., MDA-

MB-231) to distinguish on-target from off-target cytotoxicity. These cells should be less

sensitive to NCT-502 as they rely on extracellular serine uptake.

Vehicle Control: Always treat a set of cells with the same concentration of the solvent (e.g.,

DMSO) used to dissolve NCT-502. For in vivo studies, the concentration of DMSO should

generally be kept below 10% for normal mice and below 2% for nude or sensitive mice.
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Serine Rescue: To confirm that the observed phenotype (e.g., reduced proliferation) is due to

on-target PHGDH inhibition, perform a rescue experiment by supplementing the culture

medium with serine. The addition of serine should reverse the effects of NCT-502.

Target Engagement/Pathway Analysis: To confirm the mechanism of action, measure

intracellular levels of serine and glycine, which are expected to decrease upon NCT-502
treatment.

Quantitative Data Summary
Parameter Value Cell Line/System Reference

IC50 (PHGDH) 3.7 µM
Human PHGDH

Enzyme

EC50 (Cytotoxicity) 15.2 µM MDA-MB-468 Cells

Solvent Solubility Reference

DMSO ≥ 10 mg/mL

DMF 25 mg/mL

Ethanol 1 mg/mL
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Caption: Mechanism of action of NCT-502 on the de novo serine synthesis pathway.
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Unexpected Result
with NCT-502

No Effect Observed Toxicity in Control Cells

Is the cell line
PHGDH-dependent?

Is the compound active
and dose correct?

 Yes 

Action: Test serine
dependency of cell line.

 Unsure 

Action: Use validated
positive/negative controls.

 No 

Action: Make fresh dilutions.
Run dose-response curve.

 Yes 

Is toxicity observed in
PHGDH-negative cells?

 No 

Action: Investigate off-target
metabolic effects (e.g., TCA cycle).

 Yes 
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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